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Introduction

The Extracellular signal-Regulated Kinase (ERK) pathway is a critical signaling cascade
involved in the regulation of a wide variety of cellular processes, including proliferation,
differentiation, survival, and migration. As a terminal kinase in the mitogen-activated protein
kinase (MAPK) signaling cascade, the phosphorylation of ERK1 (p44) and ERK2 (p42) at
specific threonine and tyrosine residues (Thr202/Tyr204 for ERK1 and Thr185/Tyr187 for
ERK?2) is a key indicator of pathway activation. Consequently, the accurate measurement of
ERK phosphorylation is crucial for basic research and for the development of therapeutics
targeting this pathway. This document provides detailed application notes and protocols for the
most common assays used to quantify downstream ERK phosphorylation, including Western
blotting, Enzyme-Linked Immunosorbent Assay (ELISA), Homogeneous Time-Resolved
Fluorescence (HTRF), and Flow Cytometry.

The ERK Signaling Pathway

The ERK signaling cascade is initiated by the activation of cell surface receptors, such as
receptor tyrosine kinases (RTKs) or G protein-coupled receptors (GPCRS). This leads to the
activation of the small GTPase Ras, which in turn recruits and activates the protein kinase Raf.
Raf then phosphorylates and activates MEK (MAPK/ERK kinase), a dual-specificity kinase that
subsequently phosphorylates ERK on both threonine and tyrosine residues, leading to its
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activation. Activated ERK can then translocate to the nucleus to phosphorylate and regulate the
activity of numerous transcription factors, or it can phosphorylate cytoplasmic targets to
modulate various cellular processes.
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5. Data Acquisition
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6. Data Analysis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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